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Introduction

Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical serine/threonine kinase that
functions as a key regulator of cellular stress, inflammation, and programmed cell death
pathways, including apoptosis and necroptosis.[1][2][3] The kinase activity of RIPK1 is
essential for the induction of necroptosis, a form of regulated necrosis. A key event in the
activation of RIPK1 is its autophosphorylation at Serine 166 (pRIPK1 Serl166), which serves as
a crucial biomarker for its kinase activity.[4]

GSK3145095 is a potent and selective, orally available small-molecule inhibitor of RIPK1.[1][2]
[5] It has been shown to block RIPK1 kinase-dependent cellular responses, making it a
valuable tool for studying the role of RIPK1 in various signaling pathways and a potential
therapeutic agent in oncology and inflammatory diseases.[3][5] GSK3145095 has an in vitro
IC50 of 6.3 nM for RIPK1.[1][2][5]

These application notes provide a detailed protocol for the detection of phosphorylated RIPK1
(pRIPK1) at Serine 166 by Western blot in cell lysates following treatment with GSK3145095.
This method allows for the direct assessment of the inhibitor's efficacy in a cellular context.

Signaling Pathway and Mechanism of Action
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Upon stimulation by ligands such as Tumor Necrosis Factor-alpha (TNFa), RIPK1 is recruited
to the TNFR1 signaling complex.[6][7] In scenarios where apoptosis is inhibited (e.g., by
caspase inhibitors), RIPK1 kinase activity is triggered, leading to its autophosphorylation at
Ser166. This phosphorylation event is a critical step in the formation of the necrosome, a
protein complex that executes necroptotic cell death. GSK3145095 specifically inhibits the
kinase activity of RIPK1, thereby preventing the phosphorylation of Ser166 and blocking
downstream necroptotic signaling.
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Western Blot Workflow for pRIPK1

1. Cell Culture & Seeding

2. GSK3145095 Treatment & TNFa Stimulation

3. Cell Lysis

4. Protein Quantification (BCA Assay)

5. Sample Preparation & SDS-PAGE

6. Protein Transfer to PVDF Membrane

7. Blocking & Antibody Incubation

8. Detection & Imaging

9. Data Analysis & Normalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b607824?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9554302/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2022.976435/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6580371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6580371/
https://www.cellsignal.com/products/primary-antibodies/phospho-rip-ser166-d1l3s-rabbit-monoclonal-antibody/65746
https://www.cellsignal.com/products/primary-antibodies/phospho-rip-ser166-d1l3s-rabbit-monoclonal-antibody/65746
https://www.selleckchem.com/products/gsk3145095.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8745573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8745573/
https://www.researchgate.net/figure/TNF-induces-activation-of-the-noncanonical-but-not-canonical-NFB-pathway-in-RIP1_fig1_49784934
https://www.benchchem.com/product/b607824#western-blot-protocol-for-pripk1-after-gsk3145095-treatment
https://www.benchchem.com/product/b607824#western-blot-protocol-for-pripk1-after-gsk3145095-treatment
https://www.benchchem.com/product/b607824#western-blot-protocol-for-pripk1-after-gsk3145095-treatment
https://www.benchchem.com/product/b607824#western-blot-protocol-for-pripk1-after-gsk3145095-treatment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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